Cas no 1268054-28-9 (1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 1268054-28-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5802462
• PubChem ID: 65815512
• Update Time: 2025-06-20

1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-[[4-(1-methylethyl)phenyl]methyl]-
• 1-(4-Isopropylbenzyl)cyclopropane-1-carboxylic acid
• 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid
• AKOS015156736
• 1-{[4-(propan-2-yl)phenyl]methyl}cyclopropane-1-carboxylic acid
• 1268054-28-9
• EN300-1854796
• CS-0288040

• Inchi： 1S/C14H18O2/c1-10(2)12-5-3-11(4-6-12)9-14(7-8-14)13(15)16/h3-6,10H,7-9H2,1-2H3,(H,15,16)
• InChI Key： UBIZIVVSMLSFDD-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(C(C)C)C=C2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 347.7±11.0 °C(Predicted)
• pka: 4.66±0.20(Predicted)

Additional information on 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid

Professional Introduction to 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic Acid (CAS No. 1268054-28-9)

1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid, identified by its CAS number 1268054-28-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which has been increasingly explored for its unique biochemical properties and potential therapeutic applications.

The structural motif of 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid combines the rigidity of the cyclopropane ring with the electron-rich nature of the phenyl group, enhanced by the presence of an isopropyl substituent. This structural configuration imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery. The cyclopropane ring, known for its strain and reactivity, can facilitate various chemical transformations, while the aromatic component offers opportunities for interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel compounds incorporating cyclopropane moieties due to their ability to modulate enzyme activity and receptor binding. The compound 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid exemplifies this trend, as it has been investigated for its potential role in inhibiting specific enzymes and receptors implicated in various diseases. Its unique structural features have made it a promising candidate for further pharmacological exploration.

One of the most compelling aspects of 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid is its potential application in the development of targeted therapies. The presence of the phenyl ring and the isopropyl group allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. Furthermore, the cyclopropane ring can serve as a handle for further derivatization, enabling researchers to generate a library of analogs with tailored biological activities.

Recent studies have highlighted the compound's interaction with various biological targets, including enzymes and receptors involved in inflammatory pathways. The cyclopropane moiety has been shown to enhance binding affinity and modulate enzyme kinetics, making it an attractive feature for drug development. For instance, research has suggested that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic profile of 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid is another area of interest. Studies have demonstrated that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. This flexibility allows medicinal chemists to optimize the compound for better bioavailability and reduced toxicity, which are essential requirements for any potential therapeutic agent.

In addition to its pharmacological potential, 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid has been explored in material science applications due to its unique structural characteristics. The combination of rigidity from the cyclopropane ring and flexibility from the phenyl group makes it a suitable candidate for designing novel polymers and materials with enhanced mechanical properties. These applications are particularly relevant in industries requiring high-performance materials with specific functional attributes.

The synthesis of 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained cyclopropane ring necessitates careful handling during synthesis to prevent decomposition or rearrangement into less desirable products. However, advances in synthetic methodologies have made it possible to construct this motif efficiently while maintaining high yields and purity. Techniques such as transition metal-catalyzed reactions and stereoselective synthesis have been particularly useful in this regard.

The future direction of research on 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid is likely to focus on expanding its therapeutic applications through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify new derivatives with improved efficacy and reduced side effects. Furthermore, exploring its potential in combination therapies may open up new avenues for treating complex diseases.

In conclusion, 1-{4-(propan-2-yl)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 1268054-28-9) represents a fascinating example of how structural innovation can lead to novel pharmaceutical entities with significant therapeutic promise. Its unique combination of structural features makes it a valuable scaffold for drug discovery, material science applications, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.